Cas no 946374-23-8 (N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 946374-23-8
• MF: C₁₉H₂₄N₂O₄S₂
• MW: 408.534862518311
• CID: 5514784
• Update Time: 2025-05-20

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-2,5-dimethylbenzenesulfonamide
• N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C19H24N2O4S2/c1-4-26(22,23)21-11-5-6-16-9-10-17(13-18(16)21)20-27(24,25)19-12-14(2)7-8-15(19)3/h7-10,12-13,20H,4-6,11H2,1-3H3
• InChI Key： NBOWQDPNTKANRB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(CC)(=O)=O)(=O)=O)=CC(C)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide

N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 946374-23-8, known as N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfonamide group with a tetrahydroquinoline moiety and a dimethylbenzene ring. The presence of these functional groups makes it a promising candidate for drug development and material science applications.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry due to their ability to act as inhibitors of various enzymes and receptors. The sulfonamide group in this compound is particularly interesting as it can modulate the activity of target proteins through hydrogen bonding and electrostatic interactions. This property has led researchers to explore its potential as an anti-inflammatory agent or a kinase inhibitor.

The tetrahydroquinoline moiety in the molecule contributes to its stability and bioavailability. Tetrahydroquinolines are known for their ability to form stable complexes with metal ions, which can be exploited in catalysis or as building blocks for advanced materials. Additionally, the dimethylbenzene ring enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with cellular targets.

One of the most exciting developments in the study of this compound is its application in drug delivery systems. Researchers have found that the molecule can serve as a carrier for hydrophobic drugs, improving their solubility and efficacy. This discovery has opened new avenues for targeted therapy in oncology and infectious diseases.

Furthermore, the compound's ability to act as a template for supramolecular assembly has been explored in recent studies. By incorporating this molecule into self-assembling structures, scientists have created novel materials with applications in sensors and nanotechnology. These findings underscore the versatility of N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide across multiple disciplines.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste and energy consumption.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits favorable electronic characteristics for use in organic electronics. Its ability to act as an electron acceptor makes it a potential candidate for organic photovoltaic devices.

In conclusion, N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,5-dimethylbenzene-1-sulfonamide (CAS No. 946374-23-8) is a versatile compound with wide-ranging applications in medicine, materials science, and technology. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in these fields.